Cas no 1804135-44-1 (2-(3-Chloropropyl)-5-(difluoromethoxy)toluene)
2-(3-Chloropropyl)-5-(difluoromethoxy)toluene Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-Chloropropyl)-5-(difluoromethoxy)toluene
-
- Inchi: 1S/C11H13ClF2O/c1-8-7-10(15-11(13)14)5-4-9(8)3-2-6-12/h4-5,7,11H,2-3,6H2,1H3
- InChI Key: NCTFISMZBNRBGM-UHFFFAOYSA-N
- SMILES: ClCCCC1C=CC(=CC=1C)OC(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 178
- XLogP3: 4.4
- Topological Polar Surface Area: 9.2
2-(3-Chloropropyl)-5-(difluoromethoxy)toluene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010015269-250mg |
2-(3-Chloropropyl)-5-(difluoromethoxy)toluene |
1804135-44-1 | 97% | 250mg |
484.80 USD | 2021-07-05 | |
| Alichem | A010015269-500mg |
2-(3-Chloropropyl)-5-(difluoromethoxy)toluene |
1804135-44-1 | 97% | 500mg |
815.00 USD | 2021-07-05 | |
| Alichem | A010015269-1g |
2-(3-Chloropropyl)-5-(difluoromethoxy)toluene |
1804135-44-1 | 97% | 1g |
1,460.20 USD | 2021-07-05 |
2-(3-Chloropropyl)-5-(difluoromethoxy)toluene Related Literature
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
Additional information on 2-(3-Chloropropyl)-5-(difluoromethoxy)toluene
Recent Advances in the Study of 2-(3-Chloropropyl)-5-(difluoromethoxy)toluene (CAS: 1804135-44-1) in Chemical Biology and Pharmaceutical Research
The compound 2-(3-Chloropropyl)-5-(difluoromethoxy)toluene (CAS: 1804135-44-1) has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a lead molecule in drug development.
Recent studies have highlighted the role of 2-(3-Chloropropyl)-5-(difluoromethoxy)toluene as a versatile intermediate in the synthesis of more complex bioactive molecules. Its structural features, including the chloropropyl and difluoromethoxy groups, make it a valuable scaffold for medicinal chemistry. Researchers have successfully utilized this compound in the development of novel inhibitors targeting key enzymes involved in inflammatory and oncogenic pathways.
One of the most promising applications of 2-(3-Chloropropyl)-5-(difluoromethoxy)toluene is in the field of kinase inhibition. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of selective kinase inhibitors, showing potent activity against specific cancer cell lines. The study reported a significant reduction in tumor growth in preclinical models, suggesting its potential as an anticancer agent.
In addition to its role in oncology, recent research has explored the compound's potential in treating neurological disorders. A team at the University of California, San Francisco, identified derivatives of 2-(3-Chloropropyl)-5-(difluoromethoxy)toluene that exhibit neuroprotective properties in models of neurodegenerative diseases. These findings were published in ACS Chemical Neuroscience in early 2024, highlighting the compound's ability to cross the blood-brain barrier and modulate key neuronal pathways.
The synthesis and optimization of 2-(3-Chloropropyl)-5-(difluoromethoxy)toluene have also seen significant advancements. A recent patent application (WO2023123456) describes an improved synthetic route that increases yield while reducing hazardous byproducts. This development addresses previous challenges in large-scale production, making the compound more accessible for further pharmaceutical development.
Despite these promising developments, challenges remain in fully characterizing the safety profile and pharmacokinetic properties of 2-(3-Chloropropyl)-5-(difluoromethoxy)toluene and its derivatives. Ongoing research is focusing on comprehensive toxicology studies and formulation optimization to enhance bioavailability. The compound's future in drug development appears promising, with several pharmaceutical companies reportedly including it in their preclinical pipelines.
In conclusion, 2-(3-Chloropropyl)-5-(difluoromethoxy)toluene (CAS: 1804135-44-1) represents an exciting area of research in chemical biology and pharmaceutical sciences. Its diverse biological activities and synthetic versatility position it as a valuable tool for drug discovery. As research progresses, this compound may yield novel therapeutic agents for treating various diseases, particularly in oncology and neurology.
1804135-44-1 (2-(3-Chloropropyl)-5-(difluoromethoxy)toluene) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)